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Compound of Interest

Compound Name:
(2,5-Dichlorophenyl)phosphonic

acid dimethyl ester

CAS No.: 115393-14-1

Cat. No.: B182288

Get Quote

Disclaimer: This guide addresses the toxicological profile of simple dimethyl phosphonates,

primarily focusing on Dimethyl Hydrogen Phosphite (DMHP), also known as Dimethyl

Phosphonate, due to the absence of specific toxicological data for Dimethyl (2,5-

dichlorophenyl)phosphonate in the available scientific literature. The data herein, derived from

surrogate molecules DMHP and Dimethyl Methylphosphonate (DMMP), serve to provide a

foundational understanding of the potential hazards associated with this class of

organophosphorus compounds.

Introduction: A Class-Based Toxicological
Assessment
The study of organophosphonate toxicity is critical due to their widespread use as flame

retardants, pesticides, and chemical intermediates.[1] While a comprehensive toxicological

profile for the specific molecule, dimethyl (2,5-dichlorophenyl)phosphonate, is not publicly

available, an analysis of structurally related compounds provides essential insights for hazard

identification and risk assessment. This guide synthesizes the extensive data available for
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Dimethyl Hydrogen Phosphite (DMHP) and its close analog, Dimethyl Methylphosphonate

(DMMP), to construct a robust toxicological profile.

This document is intended for researchers, toxicologists, and drug development professionals,

providing a detailed examination of the toxicokinetics, acute and chronic toxicity, genotoxicity,

carcinogenicity, and reproductive effects associated with dimethyl phosphonates. By explaining

the causality behind the standard testing protocols, this guide aims to offer not just data, but a

deeper understanding of the toxicological evaluation process itself.

Physicochemical Properties
Understanding the physicochemical properties of a compound is fundamental to predicting its

environmental fate, bioavailability, and toxicokinetic behavior. The properties of DMHP suggest

a high degree of water solubility and low potential for bioaccumulation (log Kₒ/w of -1.2).[2]

Property Value Source

CAS Number 868-85-9 [3]

Molecular Formula C₂H₇O₃P [3]

Appearance
Colorless liquid with a mild

odor
[2]

Boiling Point 170-171 °C [4]

Melting Point < -60 °C [2]

Density 1.2 g/mL at 25 °C [4]

Vapor Pressure 1.35 hPa at 20 °C [2]

Water Solubility > 100 g/L at 19.5 °C [2]

Log Kₒ/w -1.2 (calculated) [2]

Toxicokinetics: Absorption, Distribution,
Metabolism, and Elimination (ADME)
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The toxicokinetics of DMHP in rodents indicate rapid and nearly complete absorption from the

gastrointestinal tract following oral administration. Once absorbed, the compound is widely

distributed throughout the body, with the highest concentrations observed in the liver, kidneys,

spleen, lungs, and forestomach. The lowest concentrations are typically found in the brain,

muscle, and adipose tissue.

The primary metabolic pathway for DMHP is demethylation to monomethyl hydrogen phosphite

(MMP), followed by further oxidation to carbon dioxide. Elimination occurs predominantly

through expired air (as CO₂) and urine. This metabolic and elimination pattern is consistent

across different doses and is similar in both rats and mice, though metabolism and elimination

are generally more rapid in mice.[5]
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Fig. 1: ADME Pathway for Dimethyl Hydrogen Phosphite (DMHP).

Acute Toxicity Assessment
Acute toxicity studies are designed to determine the adverse health effects that may occur

within a short period after exposure to a single high dose of a substance.[1] For DMHP, the
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median lethal dose (LD₅₀) has been established in rodents through oral gavage studies.

Species Sex Route LD₅₀ (mg/kg) Source

Rat Male Oral 3,283 [6]

Rat Female Oral 3,040 [6]

Experimental Protocol: Acute Oral Toxicity (Based on
OECD Guideline 401)
The causality behind this experimental design is to establish a dose-response relationship for

lethality. Although now deleted and replaced by alternative methods that use fewer animals

(e.g., OECD 420, 423, 425), the historical data for DMHP was generated under protocols

similar to the former OECD Guideline 401.[7][8] The protocol serves as a self-validating system

by including multiple dose groups and a control, allowing for the statistical derivation of an LD₅₀

value.

Animal Selection: Healthy, young adult rats (e.g., F344/N strain), approximately 8-12 weeks

old, are selected. Animals are acclimatized to laboratory conditions for at least 5 days.

Dose Formulation: The test substance (DMHP) is prepared in a suitable vehicle, such as

corn oil or water.

Administration: Animals are fasted overnight prior to dosing. A single dose of the substance

is administered by oral gavage. At least 3-4 dose levels are used, chosen to span a range

expected to cause 0% to 100% mortality. A control group receives the vehicle only.

Observation: Animals are observed for mortality, clinical signs of toxicity (e.g., changes in

behavior, breathing, motor activity), and body weight changes for at least 14 days.

Necropsy: All animals (including those that die during the study and those euthanized at

termination) undergo a gross necropsy to identify any pathological changes in major organs

and tissues.

Data Analysis: The LD₅₀ value and its 95% confidence interval are calculated using

appropriate statistical methods (e.g., probit analysis).
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Fig. 2: Workflow for an Acute Oral Toxicity Study (OECD 401).
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Genotoxicity
Genotoxicity assays are employed to detect direct or indirect damage to DNA caused by a

chemical, which can lead to mutations and potentially cancer. DMHP has been evaluated in a

battery of in vitro and in vivo tests. While it was not mutagenic in bacterial assays (Ames test),

it has been reported to induce sister chromatid exchange and chromosomal aberrations in

Chinese hamster ovary (CHO) cells in vitro.[2] Therefore, DMHP is considered to have

genotoxic potential.[2]

Experimental Protocol: Bacterial Reverse Mutation
(Ames) Test (OECD Guideline 471)
The Ames test is a cornerstone of genotoxicity screening.[9] Its rationale is to determine if a

chemical can induce a reverse mutation in bacteria that have lost the ability to synthesize an

essential amino acid (e.g., histidine in Salmonella typhimurium). A positive result indicates the

chemical is a mutagen. The inclusion of a metabolic activation system (S9 fraction from rat

liver) is a critical self-validating step, as it determines if the parent compound or its metabolites

are the mutagenic agents.

Strain Selection: At least five strains of bacteria are used, typically including S. typhimurium

strains TA98, TA100, TA1535, TA1537, and E. coli strain WP2 uvrA(pKM101), to detect

different types of mutations (frameshift vs. base-pair substitution).[10]

Dose Selection: A preliminary cytotoxicity test is performed to determine a suitable

concentration range. The main experiment uses at least five different concentrations of the

test article.

Exposure: The bacterial strains are exposed to the test article in the presence and absence

of an exogenous metabolic activation system (S9 mix). This can be done using the plate

incorporation or pre-incubation method.

Incubation: The plates are incubated at 37°C for 48-72 hours.

Scoring: The number of revertant colonies (colonies that have regained the ability to grow on

the minimal media) is counted for each plate.
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Evaluation: The test is considered positive if a dose-related increase in the number of

revertant colonies is observed, typically a two-fold or greater increase over the negative

control.
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Fig. 3: Workflow for the Bacterial Reverse Mutation (Ames) Test.

Carcinogenicity
Long-term carcinogenicity bioassays are the gold standard for evaluating the cancer-causing

potential of a chemical. The National Toxicology Program (NTP) conducted two-year gavage

studies of DMHP in rats and mice.[11]

The results provided "clear evidence of carcinogenicity" in male F344/N rats, based on

increased incidences of alveolar/bronchiolar adenomas or carcinomas and squamous cell

neoplasms of the lung and forestomach.[2] For female F344/N rats, there was "equivocal

evidence of carcinogenicity."[2] Importantly, there was "no evidence of carcinogenicity" in male

or female B6C3F1 mice, indicating species-specific differences in susceptibility.[2]

Species/Sex Exposure Findings Conclusion Source

Rat (Male)

200 mg/kg/day

(gavage) for 103

weeks

Increased

alveolar/bronchio

lar neoplasms;

squamous cell

neoplasms of

lung &

forestomach

Clear Evidence [2]

Rat (Female)

100 mg/kg/day

(gavage) for 103

weeks

Positive trend for

alveolar/bronchio

lar carcinoma

Equivocal

Evidence
[2]

Mouse (M/F)

Up to 200

mg/kg/day

(gavage) for 103

weeks

No significant

increase in

neoplasms

No Evidence [2]

Reproductive and Developmental Toxicity
Data on the reproductive and developmental effects of DMHP are lacking. However, studies on

the closely related compound, Dimethyl Methylphosphonate (DMMP), provide valuable
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surrogate information.[6] These studies reveal that DMMP is a reproductive toxicant in male

rats.

Subchronic gavage studies with DMMP in male F344 rats resulted in dose-related decreases in

sperm count, sperm motility, and male fertility at all tested dose levels (250-2000 mg/kg).[6]

Histological changes, including a lack of spermatogenesis and necrosis of cells in the

spermatogenic tubules, were observed at the highest dose.[6]

Experimental Protocol: Reproduction/Developmental
Toxicity Screening Test (OECD Guideline 421)
This screening test is designed to provide initial information on the potential effects of a

chemical on reproductive performance, including gonadal function, mating, conception, and

development of the offspring.[12] The causality of the protocol is to expose animals during

critical periods of reproduction to unmask potential toxicants.[13]

Animal Pairing and Dosing: Male and female rats (10 males and 12-13 females per dose

group) are dosed for a period before mating, during mating, and for females, throughout

gestation and lactation.[13] Males are typically dosed for 4 weeks and females for 2 weeks

prior to mating.[13]

Mating: Animals are paired for mating. The day of evidence of copulation is recorded.

Gestation and Lactation: Pregnant females are housed individually. Observations include

maternal weight gain, length of gestation, and any difficulties during birth (dystocia).

Offspring Evaluation: Pups are examined for clinical signs, viability, and body weight. The

number of live and dead pups is recorded.

Pathology: At termination, parent animals and offspring are subjected to gross necropsy.

Reproductive organs are weighed, and testes are examined histologically.

Endpoint Evaluation: Key endpoints include fertility index, gestation length, number of

implantation sites, and offspring survival and growth.[12]
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Fig. 4: Workflow for a Reproduction/Developmental Toxicity Screening Test.
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Mechanism of Toxicity
The mechanism of toxicity for simple, non-nitrogen-containing phosphonates like DMHP differs

from that of the more complex nitrogen-containing bisphosphonates. Instead of inhibiting the

mevalonate pathway, these simpler compounds are thought to exert their toxicity after being

metabolized within the cell.[14]

They can be incorporated into non-hydrolyzable analogs of adenosine triphosphate (ATP). For

example, they can be metabolized to compounds like adenosine-5'-(β,γ-dichloromethylene)

triphosphate (AppCCl₂p). These ATP analogs are cytotoxic because they can compete with

endogenous ATP, thereby inhibiting essential ATP-dependent intracellular enzymes and

disrupting cellular energy metabolism, which can ultimately lead to apoptosis (programmed cell

death).[14]
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Fig. 5: Proposed Mechanism of Toxicity for Non-Nitrogen Containing Phosphonates.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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